Cas no 77227-78-2 (2-Fluoro-4-(trifluoromethyl)phenol)

2-Fluoro-4-(trifluoromethyl)phenol is a fluorinated phenolic compound characterized by its trifluoromethyl and fluoro substituents on the aromatic ring. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of fluorine atoms improves metabolic stability and lipophilicity, which can be advantageous in drug design. Its reactivity allows for further functionalization, enabling the development of complex molecules. The compound is typically used in cross-coupling reactions, nucleophilic substitutions, and as a building block for advanced materials. High purity grades ensure consistent performance in research and industrial applications. Proper handling is required due to potential reactivity and toxicity.

2-Fluoro-4-(trifluoromethyl)phenol structure

77227-78-2 structure

Product Name:2-Fluoro-4-(trifluoromethyl)phenol

CAS No:77227-78-2

MF:C₇H₄F₄O

MW:180.099676132202

MDL:MFCD00061285

CID:562768

PubChem ID:522654

Update Time:2025-06-07

2-Fluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-(trifluoromethyl)phenol
- Phenol,2-fluoro-4-(trifluoromethyl)-
- 2-Fluoro-4-trifluoromethyl-phenol
- AC1LAX7I
- AC1Q78T2
- AG-H-08611
- ANW-57527
- CTK5E4055
- SureCN2839880
- Phenol, 2-fluoro-4-(trifluoromethyl)-
- A865318
- MFCD00061285
- SCHEMBL2839880
- EN300-190504
- DTXSID80335029
- O10780
- 2-fluoro-4-trifluoromethylphenol
- SY163269
- AS-50071
- 77227-78-2
- 2-fluoro-4-trifluoromethyl phenol
- FT-0687063
- AKOS006230112
- DB-008198
- DTXCID30286118
- MDL： MFCD00061285
- Inchi： 1S/C7H4F4O/c8-5-3-4(7(9,10)11)1-2-6(5)12/h1-3,12H
- InChI Key： WEUIJSDNBZVSNY-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)F)O)(F)F

Computed Properties

Exact Mass: 180.01982
Monoisotopic Mass: 180.01982740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

2-Fluoro-4-(trifluoromethyl)phenol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Risk Phrases：36/37/38
Safety Term：26-36

2-Fluoro-4-(trifluoromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F600563-10mg	2-Fluoro-4-(trifluoromethyl)phenol	77227-78-2		10mg	$ 50.00	2022-06-04
TRC	F600563-50mg	2-Fluoro-4-(trifluoromethyl)phenol	77227-78-2		50mg	$ 185.00	2022-06-04
TRC	F600563-100mg	2-Fluoro-4-(trifluoromethyl)phenol	77227-78-2		100mg	$ 275.00	2022-06-04
Chemenu	CM194558-100mg	2-fluoro-4-(trifluoromethyl)phenol	77227-78-2	95%+	100mg	$***	2023-03-29
Chemenu	CM194558-250mg	2-fluoro-4-(trifluoromethyl)phenol	77227-78-2	95%+	250mg	$***	2023-03-29
Chemenu	CM194558-1g	2-fluoro-4-(trifluoromethyl)phenol	77227-78-2	95%+	1g	$***	2023-03-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F35060-100mg	2-Fluoro-4-(trifluoromethyl)phenol	77227-78-2	95%	100mg	¥1152.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F35060-250mg	2-Fluoro-4-(trifluoromethyl)phenol	77227-78-2	95%	250mg	¥1822.0	2023-09-07
abcr	AB108363-1 g	2-Fluoro-4-(trifluoromethyl)phenol; 95%	77227-78-2		1g	€307.60	2023-01-31
Fluorochem	219772-250mg	2-Fluoro-4-(trifluoromethyl)phenol	77227-78-2	95%	250mg	￡340.00	2022-03-01